Cas no 54295-01-1 (2H-1-Benzopyran-2-one, 4-hydroxy-7-methoxy-8-methyl-)

• Product Name: 2H-1-Benzopyran-2-one, 4-hydroxy-7-methoxy-8-methyl-
• CAS No: 54295-01-1
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• CID: 354951
• PubChem ID: 54728807
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one, 4-hydroxy-7-methoxy-8-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 4-hydroxy-7-methoxy-8-methyl-
• 4-hydroxy-7-methoxy-8-methylchromen-2-one
• DTXSID70716343
• 54295-01-1
• SCHEMBL8442563
• 4-hydroxy-7-methoxy-8-methyl-2H-1-benzopyran-2-one

• Inchi： 1S/C11H10O4/c1-6-9(14-2)4-3-7-8(12)5-10(13)15-11(6)7/h3-5,12H,1-2H3
• InChI Key： ZPPACLOAXPSWDB-UHFFFAOYSA-N
• SMILES： O1C(C=C(C2=CC=C(C(C)=C12)OC)O)=O

Computed Properties

• Exact Mass: 206.0579
• Monoisotopic Mass: 206.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 4-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 4-hydroxycoumarins